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Compound of Interest

Compound Name: Depramine

Cat. No.: B1212513

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed procedures for the safe disposal of Depramine, a tricyclic
antidepressant, in a laboratory setting.

Depramine, with a molecular formula of Ci9H22Nz2, is classified as harmful if swallowed.[1]
Adherence to proper disposal protocols is essential to mitigate risks to personnel and the
environment. The following procedures are based on general best practices for laboratory
chemical waste and specific hazard information for Depramine.

Hazard and Safety Information

Before handling Depramine, it is crucial to be aware of its associated hazards.
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Property Information Reference
Molecular Formula C19H22Nz2 [1]
Molecular Weight 278.4 g/mol [1]
GHS Hazard Statement H302: Harmful if swallowed [1]

P501: Dispose of

] contents/container in
GHS Precautionary Statement .
) accordance with [1]
(Disposal) : N ,
local/regional/national/internati

onal regulations.

Step-by-Step Disposal Protocol for Depramine

This protocol outlines the necessary steps for the safe disposal of pure Depramine and
contaminated labware.

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:
o Safety goggles
o Chemical-resistant gloves

o Laboratory coat

Disposal of Unused or Waste Depramine (Solid)

Unused, expired, or surplus solid Depramine must be disposed of as hazardous chemical
waste.

Methodology:

» Container: Place the solid Depramine waste in its original container if possible, orin a
clearly labeled, sealed, and chemically compatible waste container.
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e Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the
contents as "Depramine”. Include the approximate quantity and date of disposal.

o Storage: Store the waste container in a designated hazardous waste accumulation area,
away from incompatible materials.

» Disposal Request: Arrange for pickup and disposal by a licensed hazardous waste disposal
contractor. Follow your institution's specific procedures for requesting a waste pickup.

Disposal of Depramine Solutions

Solutions containing Depramine should not be disposed of down the drain.
Methodology:

e Collection: Collect all aqueous and solvent-based solutions containing Depramine in a
dedicated, sealed, and properly labeled hazardous waste container.

e Segregation: Do not mix Depramine solutions with other incompatible waste streams.

o Labeling: Clearly label the container with "Hazardous Waste," the name "Depramine
Solution," the solvent used, and the estimated concentration.

» Disposal: Arrange for disposal through your institution's hazardous waste management
program.

Decontamination and Disposal of Empty Containers and
Contaminated Labware

Empty containers and labware (e.g., glassware, spatulas) that have come into contact with
Depramine must be decontaminated before disposal or reuse.

Methodology:

» Rinsing: Triple rinse the empty container or labware with a suitable solvent (e.g., ethanol or
acetone), collecting the rinsate as hazardous waste.
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e Rinsate Disposal: The collected rinsate must be disposed of as hazardous liquid waste,
following the procedure for Depramine solutions.

o Container Disposal: After triple rinsing, the defaced or empty container can typically be
disposed of in the regular laboratory glass or solid waste stream, in accordance with

institutional policies.

o Contaminated Materials: Any materials used for cleaning up spills of Depramine (e.g.,
absorbent pads, wipes) must also be disposed of as solid hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Depramine and related waste.
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Depramine Disposal Workflow
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Caption: Decision workflow for the safe disposal of Depramine waste in a laboratory setting.
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By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of Depramine, contributing to a secure and environmentally conscious research
environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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